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Compound of Interest

Compound Name: Tbaj-876

Cat. No.: B15565333

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tbaj-876 is a next-generation diarylquinoline and a potent anti-tuberculosis agent currently

under investigation.[1] It is an analogue of bedaquiline, the first diarylquinoline antibiotic to

receive regulatory approval for the treatment of multidrug-resistant tuberculosis (MDR-TB).[2]

Tbaj-876 exhibits superior potency and an improved safety profile compared to its

predecessor, making it a promising candidate for future tuberculosis treatment regimens.[1][3]

This document provides detailed application notes and protocols for the synthesis and

evaluation of Tbaj-876 for research purposes. It is intended for an audience with a strong

background in synthetic organic chemistry, microbiology, and pharmacology.

Mechanism of Action
Tbaj-876 targets the F1Fo-ATP synthase in Mycobacterium tuberculosis, a critical enzyme for

energy production in the bacterium.[4][5] Specifically, it binds to the c and ε subunits of the ATP

synthase, inhibiting its rotational mechanism.[4] This disruption of ATP synthesis leads to a
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rapid depletion of cellular energy stores, resulting in bactericidal activity against both replicating

and non-replicating mycobacteria.[4][6]

Mycobacterial Inner Membrane

F1Fo-ATP Synthase

Proton Channel (Fo)

ATP Synthesis Unit (F1)

Rotation

ATP

ADP + Pi

Tbaj-876

Inhibition

Proton Motive Force

H+ flow

Bacterial Cell Death

Energy Depletion

Starting Materials Reactor 1
(Achiral Base Formation)

Reactor 2
(Lithiation)

Reactor 3
(Addition Reaction) Workup & Purification Tbaj-876

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6761534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6985740/
https://www.benchchem.com/product/b15565333/docs?utm_src=pdf-body-img#tbaj-876-application-notes-and-protocols-for-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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